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Compound of Interest

Compound Name: 4-Hydroxy-6-methylcoumarin

Cat. No.: B576822 Get Quote

Introduction

4-Hydroxy-6-methylcoumarin is a derivative of coumarin, a class of phenolic compounds

found in many plants.[1][2] Coumarins and their derivatives are of significant interest in the

pharmaceutical and food industries due to their wide range of biological activities, including

anticoagulant, anti-inflammatory, and antioxidant properties.[1][3] The phenolic hydroxyl group

in 4-hydroxycoumarin derivatives is a key structural feature that underscores their potential to

scavenge free radicals and modulate the balance of oxidative species within biological

systems.[4] These compounds are frequently evaluated for their antioxidant capacity using

various in vitro assays to determine their efficacy in neutralizing reactive oxygen species (ROS)

and reactive nitrogen species (RNS).[2]

Mechanism of Antioxidant Action

The primary mechanism by which 4-Hydroxy-6-methylcoumarin and related phenolic

compounds exert their antioxidant effect is through free radical scavenging. This process

typically involves the donation of a hydrogen atom from the hydroxyl group (-OH) on the

coumarin scaffold to a highly reactive free radical. This action neutralizes the radical,

terminating the damaging chain reaction of oxidation. The resulting coumarin radical is

stabilized through resonance, delocalizing the unpaired electron across its aromatic structure,

which makes it significantly less reactive than the initial free radical.[4] Some coumarin

derivatives can also act as metal chelators, binding to transition metal ions like iron and copper,
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which prevents them from participating in Fenton reactions that generate highly damaging

hydroxyl radicals.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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